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Compound of Interest

Compound Name:
2-(5-(Tributylstannyl)thiazol-2-

yl)propan-2-ol

CAS No.: 1245816-17-4

Cat. No.: B595530

Get Quote

Introduction
Tributyltin (TBT) compounds, a class of organotin chemicals, have seen use as potent

biocides, particularly in anti-fouling paints for marine vessels, as well as in wood preservation

and as fungicides in various industrial systems.[1][2] Despite their efficacy, TBTs are

recognized for their significant toxicity to both human health and the environment.[3][4] These

compounds can be absorbed through inhalation, ingestion, and skin contact, posing a

considerable risk to researchers and laboratory personnel.[3] Acute exposure can lead to

severe skin and eye irritation, respiratory issues, and dizziness, while the long-term effects on

the immune and endocrine systems are of particular concern.[1][3][5] This guide provides a

comprehensive framework for the safe handling, storage, and disposal of tributyltin compounds

in a research and development setting, grounded in the principles of causality and self-

validating protocols to ensure the highest standards of laboratory safety.

Hazard Assessment and Toxicology
A thorough understanding of the toxicological profile of tributyltin compounds is fundamental to

implementing effective safety protocols. TBTs are known endocrine disruptors and are highly
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toxic to aquatic life.[3][4] The primary routes of exposure for laboratory personnel are dermal

contact, inhalation of aerosols or vapors, and accidental ingestion.[3]

Human Health Effects
Acute Toxicity: TBT compounds are moderately toxic through both ingestion and dermal

absorption.[1][3] They are potent skin irritants, capable of causing chemical burns upon

brief contact at high concentrations.[1][3] Inhalation of TBT vapors or dust can lead to

respiratory irritation, dizziness, and flu-like symptoms.[1][3]

Chronic Toxicity: The most sensitive target of TBT toxicity in animal studies is the immune

system.[5] Long-term exposure has been linked to adverse effects on the liver, as well as

hematological and endocrine systems.[5]

Endocrine Disruption: TBT is a known endocrine disruptor that can cause severe

reproductive effects in aquatic organisms.[3][4] While the effects on humans are less

clear, this potential hazard necessitates stringent handling precautions.

Environmental Hazards
Tributyltin compounds are extremely toxic to aquatic organisms and can persist in the

environment, particularly in sediments.[4][6] Their use in marine anti-fouling paints has been

severely restricted due to their devastating impact on marine ecosystems.[3][6] It is imperative

that all waste containing TBT is managed as hazardous to prevent environmental

contamination.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplemented by

appropriate PPE, is essential for minimizing exposure to tributyltin compounds.

Hierarchy of Controls
The hierarchy of controls is a systematic approach to mitigating workplace hazards. For TBT

compounds, this involves:

Elimination/Substitution: If scientifically feasible, consider replacing TBT with a less

hazardous alternative.
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Engineering Controls: These are physical changes to the workspace that isolate workers

from the hazard.

Administrative Controls: These are changes to work practices and procedures.

Personal Protective Equipment (PPE): This is the last line of defense and must be used in

conjunction with other controls.

Elimination/Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment

Hierarchy of Controls for TBT Handling

Click to download full resolution via product page

Caption: Hierarchy of Controls for TBT Handling.

Engineering Controls
Chemical Fume Hood: All work with TBT compounds that have the potential to generate

aerosols, dust, or vapors must be conducted in a certified chemical fume hood.[7][8][9]

This is the most critical engineering control for preventing inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive

emissions.[9][10]

Designated Work Area: Establish a designated area for handling TBT compounds. This

area should be clearly marked, and access should be restricted to authorized personnel.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and should be based on a thorough risk

assessment of the specific procedures being performed.

PPE Component Specifications and Rationale

Gloves

Wear appropriate chemical-resistant gloves.[7]
[9] Given that TBT can be absorbed through the
skin, double gloving is recommended for
handling concentrated solutions.

Eye Protection

Chemical splash goggles are mandatory.[9][11]
In situations with a high risk of splashing, a face
shield should be worn in addition to goggles.[10]
[11]

Lab Coat A buttoned, full-length lab coat is required to
protect against skin contact.[9]

Respiratory Protection

For procedures with a high potential for aerosol
generation that cannot be adequately controlled
within a fume hood, a NIOSH-approved
respirator may be necessary.[12] The specific
type of respirator will depend on the
concentration and form of the TBT compound.

Safe Handling and Storage Protocols
Adherence to strict protocols for the handling and storage of tributyltin compounds is non-

negotiable.

General Handling Practices
Avoid Contact: Do not allow TBT compounds to come into contact with skin, eyes, or

clothing.[8]

Hand Washing: Wash hands thoroughly with soap and water after handling TBT

compounds, before breaks, and at the end of the workday.[10]

Prudent Practices: Handle TBT compounds with the "basic prudent practices" for highly

toxic chemicals.[12] This includes minimizing the quantities of material used and planning

experiments to reduce the generation of waste.

Step-by-Step Weighing and Transfer Protocol
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Preparation: Don all required PPE. Ensure the chemical fume hood is functioning

correctly.

Containment: Conduct all weighing and transfer operations within the fume hood. Use a

disposable liner on the work surface to contain any potential spills.

Weighing: For solid TBT compounds, weigh the material on a tared weigh boat. For

liquids, use a calibrated pipette or syringe.

Transfer: Carefully transfer the weighed material to the reaction vessel or container.

Cleaning: Decontaminate all non-disposable equipment that has come into contact with

TBT. Dispose of all contaminated disposable items as hazardous waste.

Final Steps: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly.

Storage
Containers: Store TBT compounds in tightly sealed, clearly labeled containers.[9][10]

Location: Store in a cool, dry, well-ventilated area away from incompatible materials such

as strong oxidizing agents and acids.[8][10]

Security: Store in a locked cabinet or other secure location to prevent unauthorized

access.

Emergency Procedures
Prompt and appropriate action is critical in the event of a spill or personnel exposure.

Spill Response

TBT Spill Occurs Evacuate Immediate Area Alert Supervisor & EHS Assess Spill Size & Risk

Small Spill
(Contained, No Inhalation Risk)Small

Large Spill
(Uncontained, Inhalation Risk)

Large

Personnel with Proper PPE
Clean Up with Absorbent Material

Await EHS Response

Place Waste in
Sealed Container Decontaminate Area

Emergency Spill Response Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in

science and industry.

Contact
Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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